Zirconium tetrachloride

• CAS No.: 10026-11-6
• Product Name: Zirconium tetrachloride
• Molecular Formula: ZrCl4; Cl4Z
• Molecular Weight: 233 g/mol
• IUPAC Name: tetrachlorozirconium
• Standard InChI: InChI=1S/4ClH.Zr/h4*1H;/q;;;;+4/p-4
• Standard InChIKey: DUNKXUFBGCUVQW-UHFFFAOYSA-J
• SMILES: Cl[Zr](Cl)(Cl)Cl
• Canonical SMILES: Cl[Zr](Cl)(Cl)Cl
• Boiling Point: Sublimes 627.8° F (USCG, 1999); 331 °C
• Colorform: Lustrous monoclinic crystals; White monoclinic crystals; hygroscopic
• Density: 2.083 at 59 °F (USCG, 1999); 2.80 g/cu cm
• Melting Point: None, except under pressure, since it sublimes. (USCG, 1999); 437 °C (triple point)
• Physical Description: Zirconium tetrachloride is a white lustrous crystalline solid. Used as a source of pure zirconium, as a tanning agent, in analytical chemistry and in treating textiles. Zirconium tetrachloride is decomposed by water. Corrosive to metals in the presence of moisture and to tissue.; DryPowde
• Description: Zirconium tetrachloride is a white lustrous crystalline solid. Used as a source of pure zirconium, as a tanning agent, in analytical chemistry and in treating textiles. Zirconium tetrachloride is decomposed by water. Corrosive to metals in the presence of moisture and to tissue.; Zirconium tetrachloride is a zirconium coordination entity comprising four chlorine atoms bound to a central zirconium atom. It has a role as a catalyst. It is a zirconium coordination entity and an inorganic chloride.
• Shelf Life: Stable under recommended storage conditions.; ...Forms hydrochloric acid vapor and gives off fumes in moist air.
• Solubility: Decomposed by water to form ZrOCl2 and HCl; Reacts with water; Soluble in alcohol, ethe
• Synonyms: zirconium chloride; zirconium tetrachloride; ZrCl4
• Vapor Pressure: Vapor pressure (solid): 1 Pa at 117 °C; 10 Pa at 146 °C; 100 Pa at 181 °C; 1 kPa at 222 °C; 10 kPa at 272 °C; 100 kPa at 336 °C
• PubChem Compound: 24817
• Last Modified: Nov 11 2021